Cas no 763125-61-7 (N-(4-ETHYLPHENYL)-2-[4-(4-FLUOROPHENYL)PIPERAZINO]ACETAMIDE)

• Product Name: N-(4-ETHYLPHENYL)-2-[4-(4-FLUOROPHENYL)PIPERAZINO]ACETAMIDE
• CAS No: 763125-61-7
• MF: C₂₀H₂₄FN₃O
• MW: 341.422468185425
• CID: 3030154
• PubChem ID: 3588852
• Update Time: 2025-06-08

N-(4-ETHYLPHENYL)-2-[4-(4-FLUOROPHENYL)PIPERAZINO]ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(4-ETHYLPHENYL)-2-[4-(4-FLUOROPHENYL)PIPERAZINO]ACETAMIDE
• CS-0326445
• N-(4-Ethylphenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide
• CHEMBL4238011
• N-(4-ethylphenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
• AKOS003342987
• 763125-61-7
• N-(4-ETHYLPHENYL)-2-(4-(4-FLUOROPHENYL)-1-PIPERAZINYL)ACETAMIDE
• 645-059-9
• JS-2969
• STK401310
• BDBM50463106

• Inchi： 1S/C20H24FN3O/c1-2-16-3-7-18(8-4-16)22-20(25)15-23-11-13-24(14-12-23)19-9-5-17(21)6-10-19/h3-10H,2,11-15H2,1H3,(H,22,25)
• InChI Key： QZNWCXBCJLUOHI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(CC(NC2C=CC(CC)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 341.19034056Da
• Monoisotopic Mass: 341.19034056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(4-ETHYLPHENYL)-2-[4-(4-FLUOROPHENYL)PIPERAZINO]ACETAMIDE

Comprehensive Overview of N-(4-ETHYLPHENYL)-2-[4-(4-FLUOROPHENYL)PIPERAZINO]ACETAMIDE (CAS No. 763125-61-7)

N-(4-ETHYLPHENYL)-2-[4-(4-FLUOROPHENYL)PIPERAZINO]ACETAMIDE (CAS No. 763125-61-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. The presence of both 4-ethylphenyl and 4-fluorophenyl groups in its structure contributes to its distinct chemical behavior, making it a subject of interest in drug discovery and development.

In recent years, the demand for piperazine-based compounds has surged, driven by their relevance in targeting neurological and metabolic disorders. Researchers have explored N-(4-ETHYLPHENYL)-2-[4-(4-FLUOROPHENYL)PIPERAZINO]ACETAMIDE for its potential interactions with specific receptors, such as serotonin and dopamine receptors, which are critical in addressing conditions like anxiety, depression, and Parkinson's disease. The compound's fluorophenyl moiety enhances its lipophilicity, potentially improving its blood-brain barrier permeability—a key factor in central nervous system (CNS) drug design.

The synthesis of N-(4-ETHYLPHENYL)-2-[4-(4-FLUOROPHENYL)PIPERAZINO]ACETAMIDE involves multi-step organic reactions, including amide bond formation and piperazine ring functionalization. Advanced techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes to minimize environmental impact while maintaining high yields.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of N-(4-ETHYLPHENYL)-2-[4-(4-FLUOROPHENYL)PIPERAZINO]ACETAMIDE?" Preliminary studies suggest its role as a modulator of neurotransmitter systems, though further in vivo and clinical trials are necessary to validate these findings. Additionally, its structure-activity relationship (SAR) is a hot topic among medicinal chemists, as minor modifications to its scaffold could unlock new pharmacological properties.

From an industrial perspective, CAS No. 763125-61-7 is often procured by research institutions and pharmaceutical companies for exploratory studies. Its commercial availability in milligram to gram quantities caters to both academic and industrial needs. The compound's stability under standard storage conditions (typically at -20°C in inert atmospheres) further enhances its practicality for long-term research projects.

In the context of drug repurposing—a trending topic in biomedical research—N-(4-ETHYLPHENYL)-2-[4-(4-FLUOROPHENYL)PIPERAZINO]ACETAMIDE is being evaluated for off-label uses. For instance, its potential anti-inflammatory effects are under scrutiny, aligning with the broader interest in finding novel treatments for chronic inflammatory diseases. Such investigations are often supported by molecular docking simulations, which predict how the compound might interact with non-traditional targets.

Another frequently searched query is: "How does the fluorophenyl group influence the bioactivity of N-(4-ETHYLPHENYL)-2-[4-(4-FLUOROPHENYL)PIPERAZINO]ACETAMIDE?" The fluorine atom's electronegativity and small size play a pivotal role in enhancing binding affinity to protein targets while resisting metabolic degradation. This feature is particularly valuable in designing long-acting therapeutics, a priority in modern pharmacology.

As the scientific community continues to explore piperazine acetamide derivatives, safety and toxicity profiles remain paramount. While N-(4-ETHYLPHENYL)-2-[4-(4-FLUOROPHENYL)PIPERAZINO]ACETAMIDE is not classified as hazardous under current regulations, rigorous toxicological assessments are essential before any clinical translation. Researchers are also leveraging artificial intelligence (AI) tools to predict adverse effects and optimize dosing regimens, reflecting the integration of cutting-edge technology in drug development.

In summary, N-(4-ETHYLPHENYL)-2-[4-(4-FLUOROPHENYL)PIPERAZINO]ACETAMIDE (CAS No. 763125-61-7) represents a promising candidate in the realm of medicinal chemistry. Its multifaceted applications, from CNS disorders to inflammation, coupled with ongoing advancements in synthetic and analytical methodologies, position it as a compound of enduring relevance. Future research will likely focus on elucidating its mechanistic pathways and expanding its therapeutic potential, answering the growing body of user-driven inquiries in the field.